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Compound of Interest

Compound Name: 2-Ethylbutyric acid

Cat. No.: B031108

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

Introduction: 2-Ethylbutyric acid, also known as 2-ethylbutanoic acid, is a six-carbon
branched-chain fatty acid (BCFA). Unlike its straight-chain isomer, caproic acid, the ethyl group
at the alpha-carbon position confers distinct chemical and biological properties. This technical
guide provides a comprehensive overview of 2-ethylbutyric acid, focusing on its metabolism,
toxicological profile, and relevant experimental methodologies. The information is intended to
support research and development activities in the fields of biochemistry, toxicology, and drug
development.

Physicochemical and Toxicological Data Summary

The following tables summarize key quantitative data for 2-Ethylbutyric acid, including its
physicochemical properties and toxicological endpoints from a combined repeated dose and
reproduction/developmental toxicity screening study in rats (OECD TG 422).

Table 1: Physicochemical Properties of 2-Ethylbutyric Acid
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Property Value Reference
Molecular Formula C6H1202 [1]
Molecular Weight 116.16 g/mol [1]
CAS Number 88-09-5 [1]
Melting Point -31.8 °C [1]
Boiling Point 194 °C [1]
Vapor Pressure 0.08 mmHg at 20 °C [1]
Water Solubility 17 g/L at 25 °C [1]
log Kow 1.68 [1]
pKa 4.69 [1]

Table 2: Summary of a Combined Repeated Dose and Reproduction/Developmental Toxicity
Screening Study (OECD TG 422) in Rats[1]
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Parameter Dose Groups (mg/kg bwi/day)
Route of Administration Gavage
Dose Levels 0, 10, 50, 250

No-Observed-Adverse-Effect Level (NOAEL) -

o 10 mg/kg bw/day
Repeated Dose Toxicity (Males)

No-Observed-Adverse-Effect Level (NOAEL) -

o 50 mg/kg bw/day
Repeated Dose Toxicity (Females)

No-Observed-Adverse-Effect Level (NOAEL) -

) o 250 mg/kg bw/day (highest dose tested)
Reproductive Toxicity

No-Observed-Adverse-Effect Level (NOAEL) -

o 50 mg/kg bw/day
Developmental Toxicity

- Transient salivation at 250 mg/kg bw/day. -
Decreased white blood cell and platelet counts
in males at =50 mg/kg bw/day. - Increased

o relative kidney weight in males and absolute

Key Findings ] i o

and relative kidney weight in females at 250
mg/kg bw/day. - No adverse effects on
reproductive parameters. - No treatment-related

changes in pups.

Metabolic Pathways

2-Ethylbutyric acid undergoes metabolic transformation through two primary pathways:
conjugation with glucuronic acid and [3-oxidation. In rats and rabbits, the predominant route of
elimination is excretion in the urine as a glucuronic acid conjugate.[1] In dogs, it is metabolized
via B-oxidation and subsequent decarboxylation to yield 2-pentanone.[1]
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2-Ethylbutyric Acid Metabolism

B-Oxidation (Dogs)

2-Ethylbutyric Acid [B-Oxidation Decarboxylation 2-Pentanone

Glucuronidation (Rats, Rabbits)

2-Ethylbutyric Acid
Glucuronide

UDP-Glucuronic Acid UDP-Glucuronosyltransferase Urinary Excretion

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Signaling Pathway of 2-Ethylbutyric Acid
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Experimental Workflow: OECD TG 422 Screening Study
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GC-MS Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fatty-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b031108?utm_src=pdf-custom-synthesis
https://hpvchemicals.oecd.org/ui/handler.axd?id=10E057BC-024E-4993-AC8D-DB92A6864B83
https://www.benchchem.com/product/b031108#2-ethylbutyric-acid-as-a-branched-chain-fatty-acid
https://www.benchchem.com/product/b031108#2-ethylbutyric-acid-as-a-branched-chain-fatty-acid
https://www.benchchem.com/product/b031108#2-ethylbutyric-acid-as-a-branched-chain-fatty-acid
https://www.benchchem.com/product/b031108#2-ethylbutyric-acid-as-a-branched-chain-fatty-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031108?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

